Cas no 82102-86-1 (1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester)
82102-86-1 structure
Product Name:1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester
CAS No:82102-86-1
MF:C9H16N2O3
MW:200.234942436218
CID:708275
PubChem ID:90477459
Update Time:2025-04-19
1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester
- 1H-Azepine-1-carboxylicacid,hexahydro-4-(hydroxyimino)-,ethylester(9CI)
- 82102-86-1
-
- Inchi: 1S/C9H16N2O3/c1-2-14-9(12)11-6-3-4-8(10-13)5-7-11/h13H,2-7H2,1H3/b10-8+
- InChI Key: KUINKZROZDQQQK-CSKARUKUSA-N
- SMILES: O(CC)C(N1CC/C(/CCC1)=N/O)=O
Computed Properties
- Exact Mass: 200.11609238g/mol
- Monoisotopic Mass: 200.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 62.1Ų
1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
82102-86-1 (1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk